6-chloro-8-(3-fluorophenyl)-2-iodo-9-methyl-9H-purine

• Molecular Formula: C12H7ClFIN4
• Molecular Weight: 388.56 g/mol
• IUPAC Name: 6-chloro-8-(3-fluorophenyl)-2-iodo-9-methylpurine
• InChI: InChI=1S/C12H7ClFIN4/c1-19-10(6-3-2-4-7(14)5-6)16-8-9(13)17-12(15)18-11(8)19/h2-5H,1H3
• InChI Key: QNJNGRDIBGGFSE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)I)Cl)N=C1C3=CC(=CC=C3)F

Description

6-chloro-8-(3-fluorophenyl)-2-iodo-9-methyl-9H-purine is a useful research compound. Its molecular formula is C12H7ClFIN4 and its molecular weight is 388.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Chloro-8-(3-fluorophenyl)-9-methyl-9H-2-purinyl-amine (960 g) was dissolved in 9.6 liters of tetrahydrofuran and then 774.3 g of cuprous iodide and 1.49 liters of diiodomethane were added thereto. Isoamyl nitrite (1.49 liters) was added dropwise during 1 hour into the mixture with heating under reflux. The reaction solution was heated under reflux for 15 minutes, cooled, diluted with 4 liters of ethyl acetate and then filtered through Celite followed by washing with ethyl acetate three times (3×2 liters). The filtrate and the washings were combined and washed with 8 liters of water and 8 liters of brine. The organic layer was dried over 2 kg of anhydrous sodium sulfate and concentrated to about 3 liters. The concentrated solution was diluted with 10 liters of hexane and the resulting crystals were filtered and washed with 1 liter of hexane. The crystals were then dried at 50° C. for 4 hours to give 1076 g of 6-chloro-8-(3-fluorophenyl)-2-iodo-9-methyl-9H-purine. The yield was 75%.